Cas no 899963-41-8 (4-benzoyl-N-{thieno2,3-dpyrimidin-4-yl}benzamide)

• Product Name: 4-benzoyl-N-{thieno2,3-dpyrimidin-4-yl}benzamide
• CAS No: 899963-41-8
• MF: C₂₀H₁₃N₃O₂S
• MW: 359.401122808456
• CID: 5490615
• Update Time: 2025-05-20

4-benzoyl-N-{thieno2,3-dpyrimidin-4-yl}benzamide Chemical and Physical Properties

Names and Identifiers

• 4-benzoyl-N-thieno[2,3-d]pyrimidin-4-ylbenzamide
• 4-benzoyl-N-{thieno2,3-dpyrimidin-4-yl}benzamide

• Inchi： 1S/C20H13N3O2S/c24-17(13-4-2-1-3-5-13)14-6-8-15(9-7-14)19(25)23-18-16-10-11-26-20(16)22-12-21-18/h1-12H,(H,21,22,23,25)
• InChI Key： YBPLYWGVQDTWKK-UHFFFAOYSA-N
• SMILES： C(NC1=NC=NC2SC=CC=21)(=O)C1=CC=C(C(=O)C2=CC=CC=C2)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on 4-benzoyl-N-{thieno2,3-dpyrimidin-4-yl}benzamide

4-Benzoyl-N-{thieno[2,3-d]pyrimidin-4-yl}benzamide (CAS No: 899963-41-8)

The compound 4-benzoyl-N-{thieno[2,3-d]pyrimidin-4-yl}benzamide, identified by the CAS registry number 899963-41-8, is a highly specialized organic molecule with significant potential in various fields of chemical and pharmaceutical research. This compound belongs to the class of benzamides, which are widely studied for their diverse applications in drug discovery and material science. The structure of this molecule is characterized by a benzamide core with a thienopyrimidine substituent, making it a unique derivative with intriguing chemical properties.

Recent studies have highlighted the importance of thienopyrimidine derivatives in medicinal chemistry due to their potential as kinase inhibitors and their ability to modulate various cellular pathways. The integration of a benzoyl group into the structure further enhances its pharmacokinetic properties, making it a promising candidate for drug development. Researchers have explored the synthesis of this compound through multi-step processes involving coupling reactions and cyclization, which have been optimized to achieve high yields and purity.

In terms of biological activity, 4-benzoyl-N-{thieno[2,3-d]pyrimidin-4-yl}benzamide has shown remarkable selectivity towards certain protein kinases, which are key targets in cancer therapy. Preclinical studies have demonstrated its ability to inhibit the proliferation of cancer cells without significant toxicity to normal cells, suggesting its potential as an anticancer agent. Furthermore, computational studies have revealed that the thienopyrimidine moiety plays a critical role in binding to the active site of kinases, underscoring its structural importance.

The synthesis of this compound involves a series of well-defined steps that ensure the formation of the desired product with high fidelity. The process typically begins with the preparation of the thienopyrimidine ring system, followed by functionalization to introduce reactive groups for subsequent coupling reactions. The final step involves the coupling of the benzoyl group to complete the molecule's structure. This synthetic pathway has been validated through rigorous characterization techniques such as NMR spectroscopy and mass spectrometry, ensuring the authenticity and quality of the compound.

In addition to its therapeutic potential, 4-benzoyl-N-{thieno[2,3-d]pyrimidin-4-yl}benzamide has also been investigated for its role in chemical sensing and materials science. Its unique electronic properties make it a candidate for applications in organic electronics and optoelectronics. Researchers have explored its ability to form self-assembled monolayers and its potential as a component in organic photovoltaic devices.

The study of this compound has also contributed to our understanding of heterocyclic chemistry and its applications in drug design. The thienopyrimidine ring system is known for its stability and versatility, making it a valuable scaffold for further modifications. By introducing different substituents or functional groups, chemists can tailor the properties of this compound to suit specific applications in medicine and beyond.

In conclusion, 4-benzoyl-N-{thieno[2,3-d]pyrimidin-4-yl}benzamide (CAS No: 899963-41-8) represents a significant advancement in organic chemistry with promising applications in drug discovery and materials science. Its unique structure, coupled with recent research findings, positions it as a key molecule for future developments in these fields.